Cas no 133609-29-7 (2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 133609-29-7
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 4906674
• Update Time: 2025-05-20

2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid
• 2-Hydroxy-4-phenylnicotinic acid
• 2-oxo-4-phenyl-1H-pyridine-3-carboxylic acid
• 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C12H9NO3/c14-11-10(12(15)16)9(6-7-13-11)8-4-2-1-3-5-8/h1-7H,(H,13,14)(H,15,16)
• InChI Key： IIZBOPAPJFLJBA-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C=CN1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4

Additional information on 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid

Introduction to 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid (CAS No. 133609-29-7)

2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid, identified by its CAS number 133609-29-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the dihydropyridine family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The structural framework of this molecule, featuring a pyridine ring with an oxo group and a phenyl substituent, contributes to its unique chemical properties and reactivity.

The synthesis of 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The presence of the dihydropyridine core makes it a valuable intermediate in the preparation of more complex molecules. Researchers have leveraged this compound in the development of novel pharmaceutical agents, particularly those targeting neurological and cardiovascular disorders. The phenyl group attached to the pyridine ring enhances the molecule's lipophilicity, which is a critical factor in drug absorption and distribution within biological systems.

In recent years, 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid has been explored for its potential in drug discovery efforts. Its structural motif is reminiscent of several bioactive natural products and synthetic drugs, suggesting that it could serve as a scaffold for designing new therapeutic entities. For instance, studies have demonstrated its role in modulating enzyme activity and receptor binding, making it a promising candidate for further investigation.

The compound's reactivity also makes it useful in catalytic processes and as a building block for more intricate chemical syntheses. The oxo group at the 2-position introduces polarity to the molecule, influencing its solubility and interaction with other functional groups. This characteristic is particularly advantageous when designing molecules for specific biological targets. Additionally, the dihydropyridine ring can undergo various transformations, such as oxidation or reduction, allowing chemists to tailor its properties for different applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid (CAS No. 133609-29-7). By integrating molecular docking with machine learning algorithms, researchers can predict binding affinities and optimize lead structures with remarkable precision. This approach has accelerated the discovery of novel drug candidates and reduced the time required for experimental validation.

The pharmacological potential of this compound has been further underscored by preclinical studies. Researchers have observed that derivatives of 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid exhibit promising effects on various disease models. These findings have spurred interest in exploring its therapeutic applications in areas such as inflammation and metabolic disorders. The ability to fine-tune its structure allows for the development of analogs with enhanced specificity and reduced side effects.

In conclusion, 2-Oxo-4-phenyl-1,2-dihydropyridine-3-carboxylic acid (CAS No. 133609-29-7) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and synthetic versatility position it as a valuable tool for drug development and chemical innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex biological challenges.